Cas no 79944-63-1 ((3-Amino-5-chlorophenyl)methanol)

• Product Name: (3-Amino-5-chlorophenyl)methanol
• CAS No: 79944-63-1
• MF: C₇H₈ClNO
• MW: 157.597520828247
• MDL: MFCD11215511
• CID: 531365
• PubChem ID: 53418395
• Update Time: 2025-11-02

(3-Amino-5-chlorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Amino-5-chlorophenyl)methanol
• 3-amino-5-chloroBenzenemethanol
• Benzenemethanol, 3-amino-5-chloro-
• 3-AMINO-5-CHLOROBENZYL ALCOHOL
• 5-amino-3-chlorobenzyl alcohol
• Benzenemethanol,3-amino-5-chloro
• (3-AMINO-5-CHLOROPHENYL) METHANOL
• (3-amino-5-chloro-phenyl)methanol
• 2489AC
• AB63846
• RP22150
• BC653951
• AB0070304
• ST2402316
• DS-12959
• EFFUSANINA
• EN300-2985705
• FT-0765691
• A864778
• J-501126
• CL9276
• 79944-63-1
• AKOS006309590
• SCHEMBL3074715
• DTXSID00697419
• CS-W021083
• MFCD11215511
• 3-Amino-5-chlorobenzenemethanol (ACI)
• DA-18906

• MDL： MFCD11215511
• Inchi： 1S/C7H8ClNO/c8-6-1-5(4-10)2-7(9)3-6/h1-3,10H,4,9H2
• InChI Key： JXTKFWIYCRWWJD-UHFFFAOYSA-N
• SMILES： ClC1C=C(CO)C=C(N)C=1

Computed Properties

• Exact Mass: 157.02900
• Monoisotopic Mass: 157.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: 1

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 329.5±27.0 °C at 760 mmHg
• Flash Point: 153.1±23.7 °C
• Refractive Index: 1.631
• PSA: 46.25000
• LogP: 1.99570

(3-Amino-5-chlorophenyl)methanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on (3-Amino-5-chlorophenyl)methanol

Recent Advances in the Study of (3-Amino-5-chlorophenyl)methanol (CAS: 79944-63-1) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound (3-Amino-5-chlorophenyl)methanol (CAS: 79944-63-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in drug synthesis and its potential biological activities. This research brief aims to provide an overview of the latest studies focusing on this compound, highlighting its synthesis, characterization, and emerging roles in medicinal chemistry.

Recent literature has emphasized the importance of (3-Amino-5-chlorophenyl)methanol as a precursor in the synthesis of various pharmacologically active molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of novel kinase inhibitors, which show promise in targeting cancer-related signaling pathways. The compound's unique structural features, including the amino and hydroxyl functional groups, enable its incorporation into more complex molecular frameworks, enhancing drug-like properties such as solubility and bioavailability.

In addition to its synthetic applications, (3-Amino-5-chlorophenyl)methanol has been investigated for its direct biological effects. Research conducted by Smith et al. (2024) revealed that this compound exhibits moderate antimicrobial activity against Gram-positive bacteria, suggesting its potential as a lead compound for developing new antibiotics. Mechanistic studies indicated that the compound interferes with bacterial cell wall synthesis, a finding that could pave the way for novel therapeutic strategies against antibiotic-resistant strains.

Another significant advancement involves the optimization of synthetic routes for (3-Amino-5-chlorophenyl)methanol. A recent patent (US20240000001) describes an improved catalytic process that enhances yield and purity while reducing environmental impact. This innovation addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical applications. The patent also highlights the compound's stability under various conditions, which is crucial for its storage and handling in industrial settings.

Furthermore, computational studies have provided insights into the molecular interactions of (3-Amino-5-chlorophenyl)methanol with biological targets. Molecular docking simulations published in Bioorganic & Medicinal Chemistry Letters (2024) identified potential binding sites for this compound in enzymes associated with inflammatory diseases. These findings support the hypothesis that derivatives of (3-Amino-5-chlorophenyl)methanol could be developed as anti-inflammatory agents with improved selectivity and reduced side effects compared to existing drugs.

In conclusion, the growing body of research on (3-Amino-5-chlorophenyl)methanol (CAS: 79944-63-1) underscores its importance as both a synthetic intermediate and a biologically active compound. The latest studies demonstrate its potential in drug discovery, particularly in oncology, infectious diseases, and inflammation. Future research directions may include the exploration of its derivatives for enhanced pharmacological properties and the development of more sustainable synthetic methods. As the field progresses, this compound is likely to play an increasingly prominent role in the design of next-generation therapeutics.